Cas no 694-55-3 (1-methyl-1,2,3,6-tetrahydropyridine)

• Product Name: 1-methyl-1,2,3,6-tetrahydropyridine
• CAS No: 694-55-3
• MF: C₆H₁₁N
• MW: 97.1582415103912
• CID: 862970
• PubChem ID: 69666
• Update Time: 2025-04-19

1-methyl-1,2,3,6-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-1,2,3,6-tetrahydropyridine
• 1-methyl-3,6-dihydro-2H-pyridine
• 1-Methyl-1,2,3,6-tetrahydro-pyridin
• 1-methyl-1,2,5,6-tetrahydropyridine
• 1-Methyl-3-piperideine
• N-methyl-1,2,3,6-tetrahydropyridine
• N-Methyl-1,5,6-tetrahydropyridine
• N-methyl-3,4-didehydropiperidine
• Pyridine,1,2,3,6-tetrahydro-1-methyl
• Pyridine,2,3,6-tetrahydro-1-methyl
• 1-methyl-5,6-dihydro-2H-pyridine
• Pyridine, 1,2,3,6-tetrahydro-1-methyl-
• 694-55-3
• NSC 66490
• 996Q6WT35H
• 1-methyl-1,2,3,6-tetrahydro-pyridine
• DTXSID10219525
• UNII-996Q6WT35H
• 1,2,3,4-Tetrahydro-1-methylpyridine
• NS00036855
• AUFIRGPROMANKW-UHFFFAOYSA-N
• 1-Methyl-1,2,3,6-tetrahydropyridine #
• NSC130981
• FT-0768839
• NSC66490
• NSC 130981
• NSC-130981
• Pyridine,2,3,6-tetrahydro-1-methyl-
• AKOS030229106
• NSC-66490
• N-Methyl-1,2,5,6-tetrahydropyridine
• InChI=1/C6H11N/c1-7-5-3-2-4-6-7/h2-3H,4-6H2,1H
• EINECS 211-773-0

• MDL： MFCD00066921
• Inchi： 1S/C6H11N/c1-7-5-3-2-4-6-7/h2-3H,4-6H2,1H3
• InChI Key： AUFIRGPROMANKW-UHFFFAOYSA-N
• SMILES： N1(C)CC=CCC1

Computed Properties

• Exact Mass: 97.08910
• Monoisotopic Mass: 97.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 76.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• Color/Form: Gray white or light beige crystalline powder
• Density: 0.877
• Melting Point: 198-202 °C
• Boiling Point: 138.039°C at 760 mmHg
• Flash Point: 29.255°C
• Refractive Index: 1.47
• PSA: 3.24000
• LogP: 0.81600
• Solubility: Not determined

1-methyl-1,2,3,6-tetrahydropyridine Security Information

• Hazard Category Code： 36/37/38-20/21/22
• Safety Instruction： 36/37/39-26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines